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Compound of Interest

Compound Name:
4-(3-Chlorophenoxy)-2-

chloropyrimidine

CAS No.: 1203546-24-0

Cat. No.: B1394324

Get Quote

Technical Monograph: 4-(3-Chlorophenoxy)-2-
chloropyrimidine
CAS Number: 1203546-24-0 Molecular Formula: C₁₀H₆Cl₂N₂O Molecular Weight: 241.07 g/mol

[1]

Executive Summary & Chemical Significance
4-(3-Chlorophenoxy)-2-chloropyrimidine represents a critical "privileged scaffold" in modern

medicinal chemistry, particularly within the realm of kinase inhibitor development and

agrochemical discovery. Structurally, it consists of a pyrimidine core functionalized with a

reactive chlorine at the C2 position and a lipophilic 3-chlorophenoxy ether at the C4 position.

This molecule serves as a pivotal electrophilic intermediate. The C2-chlorine atom is highly

activated for subsequent Nucleophilic Aromatic Substitution (
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) reactions, allowing researchers to rapidly install diverse amines or anilines—a structural motif
ubiquitous in ATP-competitive inhibitors (e.g., targeting EGFR, VEGFR, or BTK). The 3-
chlorophenoxy moiety acts as a hydrophobic anchor, often occupying the allosteric
hydrophobic back-pocket (Selectivity Pocket) of kinase enzymes.

Synthetic Methodology & Regioselectivity
The synthesis of CAS 1203546-24-0 relies on the regioselective mono-substitution of 2,4-

dichloropyrimidine. Understanding the electronic bias of the pyrimidine ring is essential for

process control.

The Regioselectivity Principle
In 2,4-dichloropyrimidine, the C4 position is significantly more electrophilic than the C2 position.

Electronic Factor: The nitrogen atoms at positions 1 and 3 withdraw electron density. The C4

carbon is para to N1 and ortho to N3, making it highly electron-deficient.

Mechanistic Insight: The intermediate Meisenheimer complex formed by attack at C4 is

stabilized by the ability of the N1 nitrogen to accommodate the negative charge more

effectively than the N3 nitrogen can for C2 attack.

Optimized Synthesis Protocol
Objective: Synthesis of 4-(3-Chlorophenoxy)-2-chloropyrimidine with >95% regioselectivity.

Reagents:

Substrate: 2,4-Dichloropyrimidine (1.0 equiv)[2]

Nucleophile: 3-Chlorophenol (1.05 equiv)

Base: Potassium Carbonate (

) (1.5 equiv) or Diisopropylethylamine (DIPEA)

Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Workflow:
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Preparation: Dissolve 2,4-dichloropyrimidine in anhydrous MeCN under an inert atmosphere

(

). Cool the solution to 0°C to suppress kinetic scrambling.

Nucleophile Activation: In a separate vessel, treat 3-chlorophenol with

for 15 minutes to generate the phenoxide anion.

Addition: Slowly add the phenoxide solution to the pyrimidine solution dropwise over 30

minutes. Crucial: Maintaining low temperature (0–5°C) favors the kinetically controlled

product (C4-substitution).

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC

(Hexane:EtOAc 4:1) or LC-MS.

Workup: Quench with water. Extract with Ethyl Acetate.[2][3] Wash organic layer with brine.

Dry over

.[4][5]

Purification: Recrystallization from Ethanol/Water or Flash Chromatography (

).

Reaction Mechanism Visualization
The following diagram illustrates the regioselective pathway and the competing transition

states.
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Figure 1: Mechanistic pathway highlighting the kinetic preference for C4 substitution due to

superior resonance stabilization of the anionic intermediate.

Physicochemical Characterization
To validate the integrity of the synthesized compound, compare analytical data against these

standard parameters.

Parameter Specification / Expectation

Physical State White to off-white crystalline solid

Melting Point 63 – 66 °C

Solubility
Soluble in DMSO, DCM, EtOAc; Insoluble in

Water

¹H NMR (DMSO-d₆)

Pyrimidines: Doublet (~8.6 ppm, C6-H), Doublet

(~7.0 ppm, C5-H).[6] Phenoxy: Multiplet (6.8–

7.5 ppm) corresponding to the 3-chlorophenyl

ring.

LC-MS (ESI)
[M+H]⁺ = 241.07 (characteristic chlorine isotope

pattern ³⁵Cl/³⁷Cl)

Stability

Stable under standard conditions. Hydrolytically

stable at neutral pH; susceptible to hydrolysis at

C2 under strong basic/acidic reflux.

Applications in Drug Discovery
This compound is a versatile "electrophilic hub." The remaining chlorine at C2 is less reactive

than the original C4 chlorine but can be displaced under forcing conditions (higher heat, acid

catalysis, or Buchwald-Hartwig coupling).

Downstream Functionalization Strategies
Researchers utilize this scaffold to synthesize Type I and Type II Kinase Inhibitors.
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Reaction A (Amination): Displacement of C2-Cl with aliphatic amines (solubility enhancing

groups).

Reaction B (Aniline Coupling): Pd-catalyzed coupling with substituted anilines to create the

"Hinge Binder" motif.

Library Generation Workflow
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Figure 2: Divergent synthesis strategies for transforming the core scaffold into bioactive lead

compounds.

Handling & Safety (SDS Summary)
While specific toxicological data for this exact CAS may be limited, it shares hazard profiles

with analogous chloropyrimidines.

Hazard Classification:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[6][7]

Skin/Eye Irritation: Category 2 (Causes skin irritation and serious eye irritation).[7][8]
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Sensitization: Potential skin sensitizer.

Handling Protocol:

Use only in a chemical fume hood.

Wear nitrile gloves and safety goggles.

Spill Cleanup: Absorb with inert material (vermiculite) and dispose of as hazardous organic

waste (halogenated).

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent slow

hydrolysis of the C2-chloride over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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